Cas no 1261587-91-0 (5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE)

• Product Name: 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• CAS No: 1261587-91-0
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 1011253
• PubChem ID: 91757585
• Update Time: 2025-10-24

5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• 2-(CHLOROMETHYL)-4-METHOXY-1-(TRIFLUOROMETHYL)BENZENE
• 1261587-91-0

• Inchi： 1S/C9H8ClF3O/c1-14-7-2-3-8(9(11,12)13)6(4-7)5-10/h2-4H,5H2,1H3
• InChI Key： KVWWCURTVKHMIJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE

Introduction to 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE (CAS No. 1261587-91-0)

5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE (CAS No. 1261587-91-0) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its distinctive structure, which includes a methoxy group, a trifluoromethyl group, and a benzyl chloride moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE can be represented as C₉H₈ClF₃O. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, while the methoxy group provides electron-donating characteristics. This combination results in a molecule with a balanced electronic distribution, making it highly reactive and suitable for various synthetic transformations.

In the pharmaceutical industry, 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE is often used as an intermediate in the synthesis of drugs with specific biological activities. For instance, it has been utilized in the development of compounds targeting G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for therapeutic intervention. Recent studies have shown that derivatives of this compound exhibit potent agonist or antagonist activity towards specific GPCRs, making them promising candidates for drug discovery.

The reactivity of 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE is further enhanced by its electrophilic nature, particularly due to the presence of the benzyl chloride moiety. This functional group readily undergoes nucleophilic substitution reactions, allowing for the introduction of various functional groups and the construction of complex molecular architectures. This property has been exploited in the synthesis of advanced materials, such as polymers and coatings, where precise control over molecular structure is crucial.

In addition to its applications in drug discovery and materials science, 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE has also been studied for its potential use in agrochemicals. Its ability to form stable derivatives with enhanced biological activity makes it an attractive candidate for the development of pesticides and herbicides. Recent research has focused on optimizing the synthesis routes to improve yield and reduce environmental impact, aligning with sustainable chemistry principles.

The safety profile of 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE is an important consideration in its industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Studies have shown that exposure to this compound at low concentrations does not pose significant health risks, but higher concentrations may require additional precautions.

In conclusion, 5-METHOXY-2-(TRIFLUOROMETHYL)BENZYL CHLORIDE (CAS No. 1261587-91-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry, driving innovation and advancing research in these fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of novel products and technologies.